Cas no 1455189-80-6 (N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide)

• Product Name: N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide
• CAS No: 1455189-80-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 5332262
• Update Time: 2025-05-21

N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxamide, N-[(tetrahydro-2-furanyl)methyl]-
• N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide

• Inchi： 1S/C14H16N2O2/c17-14(16-9-12-2-1-7-18-12)11-4-3-10-5-6-15-13(10)8-11/h3-6,8,12,15H,1-2,7,9H2,(H,16,17)
• InChI Key： WCAFAPVWSSJYFY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NCC3CCCO3)=O)=C2)C=C1

Additional information on N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide

N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide (CAS No. 1455189-80-6): A Comprehensive Overview in Modern Chemical Biology

Compound N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide, identified by its CAS number 1455189-80-6, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The indole core and the oxolane substituent contribute unique pharmacophoric properties that make this molecule a subject of intense interest among researchers.

The structural composition of N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide is characterized by a fused heterocyclic system, combining the indole ring with an oxolane moiety. This structural arrangement imparts distinctive chemical and biological properties, making it a versatile scaffold for further derivatization and functionalization. The indole moiety, known for its presence in numerous bioactive natural products and pharmaceuticals, plays a crucial role in modulating biological pathways. On the other hand, the oxolane ring introduces rigidity and specific spatial orientation, which can be exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focusing on indole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, infectious disorders, and neurological conditions. The incorporation of an oxolane group into the indole framework has been particularly noteworthy, as it offers a means to fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This has led to the development of novel analogs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide is its potential as a lead compound for drug development. The combination of the indole and oxolane moieties provides a rich chemical space for structure-based drug design. Computational modeling studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions are mediated by key functional groups within the molecule, such as the amide bond and the oxygen atoms of the oxolane ring.

Recent experimental studies have begun to elucidate the biological activities of N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide. Initial findings suggest that this compound exhibits promising anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases. Additionally, preclinical studies have indicated that it may possess neuroprotective effects, which could be relevant in the context of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The synthesis of N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide is another area of significant interest. The multi-step synthetic route involves strategic bond formations between the indole core and the oxolane substituent. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and organometallic chemistry, have been employed to achieve high yields and purity levels. These synthetic approaches not only facilitate the production of this compound but also provide valuable insights into developing similar derivatives with tailored properties.

The role of computational chemistry in studying N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been instrumental in understanding its interactions with biological targets at an atomic level. These computational techniques help predict binding affinities, identify key interaction sites, and optimize molecular structures for improved drug-like characteristics. By integrating experimental data with computational insights, researchers can accelerate the discovery process and reduce the time-to-market for new therapeutics.

Future directions in research on N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide include exploring its mechanism of action in detail. Understanding how this compound interacts with cellular components at a molecular level will provide critical information for designing next-generation drugs with enhanced specificity and potency. Additionally, investigating its metabolic stability and pharmacokinetic profile will be essential for evaluating its clinical feasibility. Collaborative efforts between synthetic chemists, biochemists, pharmacologists, and computational scientists will be crucial in realizing these goals.

The broader implications of studying compounds like N-[(oxolan-2-yl)methyl]-1H-indole-6-carboxamide extend beyond individual therapeutic applications. They contribute to our fundamental understanding of how small molecules can modulate biological processes and treat diseases. As research progresses, we can expect to see more innovative approaches emerging from interdisciplinary collaborations in chemical biology. These advancements will not only lead to novel treatments but also foster new methodologies for drug discovery that are more efficient and sustainable.